Cas no 1934436-22-2 (2,2-dimethyl-3-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• CAS No: 1934436-22-2
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6330766
• PubChem ID: 130623995
• Update Time: 2025-07-21

2,2-dimethyl-3-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• EN300-1784215
• 1934436-22-2

• Inchi： 1S/C11H19N3/c1-6-8(7(2)14(5)13-6)9-10(12)11(9,3)4/h9-10H,12H2,1-5H3
• InChI Key： HBSMTSGROFGGBS-UHFFFAOYSA-N
• SMILES： NC1C(C2C(C)=NN(C)C=2C)C1(C)C

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-dimethyl-3-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine

Comprehensive Overview of 2,2-dimethyl-3-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 1934436-22-2)

The compound 2,2-dimethyl-3-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS No. 1934436-22-2) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its distinctive cyclopropylamine core, coupled with a trimethylpyrazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate specific biological pathways. The compound's molecular stability and synthetic versatility further enhance its appeal in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like 2,2-dimethyl-3-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine has surged, driven by advancements in high-throughput screening and computational chemistry. This molecule's structural complexity allows it to interact with a wide range of biological targets, making it a focal point for studies on enzyme inhibition and receptor modulation. Its CAS No. 1934436-22-2 is frequently searched in academic databases, reflecting its growing relevance in pharmaceutical R&D and agrochemical innovation.

One of the most intriguing aspects of this compound is its potential role in addressing antimicrobial resistance, a pressing global health concern. Preliminary studies suggest that derivatives of 2,2-dimethyl-3-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine exhibit promising activity against resistant bacterial strains. This aligns with the broader scientific community's focus on developing next-generation antibiotics and antifungal agents. Additionally, its low environmental persistence makes it an attractive option for sustainable agrochemical formulations, a topic of high interest in green chemistry circles.

The synthesis of 2,2-dimethyl-3-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine involves multi-step organic reactions, often leveraging catalytic cyclopropanation and pyrazole functionalization techniques. These methods are frequently optimized for scalability and yield improvement, as industrial applications require cost-effective production. The compound's crystalline form and solubility profile are also critical parameters for formulation scientists, particularly in drug delivery systems and crop protection products.

From a commercial perspective, CAS No. 1934436-22-2 is often listed in catalogs of specialized chemical suppliers, catering to research institutions and contract manufacturing organizations (CMOs). Its pricing and availability are influenced by factors such as raw material sourcing and regulatory compliance, which are key considerations for procurement teams. The compound's patent landscape is another area of interest, as intellectual property protections can significantly impact its market accessibility.

In conclusion, 2,2-dimethyl-3-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine represents a compelling case study in the intersection of chemical innovation and practical application. Its diverse potential—spanning therapeutics, agriculture, and material science—ensures its continued relevance in scientific discourse. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation bioactive molecules.